[(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: [(2R,4R)-4-(2-methylphenyl)oxolan-2-yl]methanol
• InChI: InChI=1S/C12H16O2/c1-9-4-2-3-5-12(9)10-6-11(7-13)14-8-10/h2-5,10-11,13H,6-8H2,1H3/t10-,11+/m0/s1
• InChI Key: ZAAZAVWAPHATHL-WDEREUQCSA-N
• Isomeric SMILES: CC1=CC=CC=C1[C@H]2C[C@@H](OC2)CO
• Canonical SMILES: CC1=CC=CC=C1C2CC(OC2)CO

Description

[(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol is a chiral tetrahydrofuran derivative with a 2-methylphenyl substituent at the 4-position and a hydroxymethyl group at the 2-position. Its molecular formula is C₁₂H₁₆O₂, with a molecular weight of 192.25 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol typically involves the reaction of 2-methylphenylmagnesium bromide with an oxirane derivative under controlled conditions. The reaction is carried out in an inert atmosphere, usually under nitrogen or argon, to prevent oxidation. The reaction mixture is then quenched with water, and the product is extracted using organic solvents such as dichloromethane.

Industrial Production Methods

In industrial settings, the production of [(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the process, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

[(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into alcohols or hydrocarbons using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups such as halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Hydrochloric acid (HCl), sodium hydroxide (NaOH)

Major Products

Oxidation: Ketones, aldehydes

Reduction: Alcohols, hydrocarbons

Substitution: Halides, amines

Scientific Research Applications

[(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of metabolic pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Para-Substituted Phenyl Analogs

• Fluorine’s electron-withdrawing nature may also alter electronic density on the oxolane ring, affecting reactivity in nucleophilic substitutions .

Meta-Substituted Phenyl Analog

• [(2R,4R)-4-(3-Fluorophenyl)oxolan-2-yl]methanol Molecular Formula: C₁₁H₁₃FO₂ Molecular Weight: 196.22 g/mol Key Differences: The meta-fluorine position creates a distinct electronic profile compared to para- or ortho-substituted analogs. This may influence binding affinity in biological systems, as meta-substitution often modulates intermolecular interactions (e.g., hydrogen bonding) .

Complex Oxolane Derivatives with Pharmacological Activity

• Gemcitabine Hydrochloride Molecular Formula: C₉H₁₁F₂N₃O₄ Molecular Weight: 263.2 g/mol Key Differences: Features a difluoro-oxolane core fused to a pyrimidinone ring. This structural complexity enables inhibition of DNA synthesis, making it a potent anticancer agent. The hydroxymethyl and fluorine groups are critical for its mechanism of action, contrasting with the simpler phenyl-substituted oxolanes .

Surfactant and Excipient Derivatives

• Polysorbate 60 Structure: A polyoxyethylene sorbitan ester with a long-chain fatty acid.

Comparative Data Table

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
[(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol	2-MePh (ortho)	C₁₂H₁₆O₂	192.25	Potential pharmaceutical intermediate
[(2R,4R)-4-(4-Fluorophenyl)oxolan-2-yl]methanol	4-FPh (para)	C₁₁H₁₃FO₂	196.22	Enhanced lipophilicity, neuroprotection?
[(2R,4R)-4-(3-Fluorophenyl)oxolan-2-yl]methanol	3-FPh (meta)	C₁₁H₁₃FO₂	196.22	Research chemical, electronic modulation
Gemcitabine Hydrochloride	Difluoro-pyrimidinone	C₉H₁₁F₂N₃O₄	263.2	Anticancer drug
Polysorbate 60	Fatty acid ester	Complex	~1311.7	Surfactant/emulsifier

Research Findings and Implications

• Substituent Position Effects : Para-substituted analogs (e.g., 4-fluorophenyl) may exhibit superior neuroprotective and antioxidant activities compared to ortho- or meta-substituted derivatives, as suggested by studies on structurally related lignans and oxolanes .
• Steric vs.
• Biological Activity : Fluorine substitution (electron-withdrawing) may enhance binding to enzymes or receptors involved in oxidative stress pathways, as seen in neuroprotective compounds like austrobailignan 6 .

Biological Activity

[(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol is a chiral alcohol belonging to the oxolane class of compounds. Its unique structure, characterized by a methyl-substituted phenyl group attached to the oxolane ring, provides it with distinct chemical properties that may influence its biological activity. This article reviews the current understanding of its biological activity, synthesizing findings from various studies and highlighting potential applications in pharmacology.

• Molecular Formula : C12H16O2
• Molecular Weight : 192.25 g/mol
• Structure : The compound features a chiral center, which is critical for its interaction with biological targets.

Antimicrobial Activity

A study examining the antimicrobial properties of oxolane derivatives indicated that certain structural modifications could enhance their efficacy against bacterial strains. For instance:

• Compound Similarity : Derivatives with methyl substitutions on the phenyl ring exhibited improved antimicrobial activity compared to unsubstituted analogs. This suggests that [(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol may similarly enhance efficacy against pathogens.

Enzyme Interaction Studies

Research into related compounds has demonstrated their ability to modulate enzyme kinetics:

• Enzymatic Assays : In vitro studies revealed that oxolane derivatives can act as competitive inhibitors for specific enzymes involved in metabolic pathways. Although direct studies on [(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol are lacking, it is hypothesized that its chiral nature may influence binding affinity and selectivity.

Potential Applications

The unique properties of [(2R,4R)-4-(2-Methylphenyl)oxolan-2-yl]methanol suggest several potential applications in drug development:

• Antimicrobial Agents : Given its structural similarities to known antimicrobial agents, it could be explored as a lead compound for developing new antibiotics.
• Enzyme Inhibitors : Its potential to modulate enzyme activity opens avenues for therapeutic applications in metabolic disorders.

Data Tables

Property	Value
Molecular Formula	C12H16O2
Molecular Weight	192.25 g/mol
Chiral Centers	1
Antimicrobial Activity	Potentially significant
Enzyme Interaction	Competitive inhibition